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Introduction

Yadanzioside C is a naturally occurring quassinoid glycoside isolated from the seeds of
Brucea javanica, a plant traditionally used in Chinese medicine.[1][2] As a member of the
triterpenoid saponin class, it exhibits a complex molecular architecture that contributes to its
diverse biological activities.[1] This technical guide provides a comprehensive overview of the
known physical and chemical properties of Yadanzioside C, along with insights into its
potential therapeutic applications and mechanisms of action.

Chemical and Physical Properties

Yadanzioside C is characterized by the molecular formula C34H46017 and a molecular
weight of approximately 726.73 g/mol . Its glycosidic nature enhances its solubility in water, and
it is also soluble in organic solvents such as dimethyl sulfoxide (DMSO), pyridine, methanol,
and ethanol.[1] While experimentally determined physical constants such as melting point,
boiling point, and pKa are not readily available in the current literature, predicted values for
several physicochemical parameters are summarized in the table below.
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Property Value Source
Molecular Formula C34H46017 [1]
Molecular Weight 726.73 g/mol [1]
CAS Number 95258-16-5 [1]
Predicted XLogP3 -1.6 [1]

Predicted Hydrogen Bond

7 [1]
Donor Count
Predicted Hydrogen Bond

17 [1]
Acceptor Count
Predicted Rotatable Bond

7 [1]

Count

. Soluble in Water, DMSO,
Solubility o [1]
Pyridine, Methanol, Ethanol

Note: Predicted values are computationally generated and may differ from experimental values.

Biological Activities and Potential Signaling
Pathways

Yadanzioside C has garnered significant interest for its potential pharmacological activities,
including anti-inflammatory, antioxidant, anticancer, and anti-tuberculosis properties.[1]

Anticancer Activity

The primary reported biological activity of Yadanzioside C is its anti-leukemic potential. While
the precise mechanism remains under investigation, the anticancer effects of related
guassinoids often involve the induction of apoptosis (programmed cell death). This can occur
through the intrinsic (mitochondrial) pathway, which involves the regulation of pro- and anti-
apoptotic proteins.

Below is a generalized workflow for investigating the anticancer activity of a compound like
Yadanzioside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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